Cas no 101233-99-2 (5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R-[6a,7b(Z)]]- (9CI))

• Product name: 5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R-[6a,7b(Z)]]- (9CI)
• CAS No: 101233-99-2
• MF: C₂₄H₂₄N₆O₇S₃
• MW: 604.67836
• CID: 161024
• PubChem ID: 9576839

5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R-[6a,7b(Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R-[6a,7b(Z)]]- (9CI)
• (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-[(1-methyl-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-4-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene
• 5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabic
• 5H-Cyclopenta[b]pyridinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R
• 5H-1-Pyrindinium,4-[[[7-[[(2-amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]thio]-6,7-dihydro-1-methyl-,inner salt, [6R-[6a,7b(Z)]]-
• ME 1221
• MT 520
• 5H-1-Pyrindinium, 6,7-dihydro-4-(((7-(((2-amino-4-thiazolyl)((carboxymethoxy)imino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)thio)-1-methyl-, hydroxide, inner salt, (6R-(6-alpha,7-beta(Z)))-
• 5H-1-Pyrindinium, 4-(((7-(((2-amino-4-thiazolyl)((carboxymethoxy)imino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)thio)-6,7-dihydro-1-methyl-, hydroxide, inner salt, (6R-(6alpha,7beta(Z)))-
• 101233-99-2
• (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-[(1-methyl-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-4-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• Inchi： InChI=1S/C24H24N6O7S3/c1-29-6-5-15(12-3-2-4-14(12)29)38-8-11-9-39-22-18(21(34)30(22)19(11)23(35)36)27-20(33)17(28-37-7-16(31)32)13-10-40-24(25)26-13/h5-6,10,18,22H,2-4,7-9H2,1H3,(H4-,25,26,27,31,32,33,35,36)/b28-17+/t18-,22-/m1/s1
• InChI Key： KAYODKQGOPMBKS-WEQDFQRJSA-N
• SMILES： OC(CO/N=C(/C(N[C@@H]1C(=O)N2C(=C(CS[C@H]12)CSC1C=C[N+](C)=C2CCCC=12)C([O-])=O)=O)\C1=CSC(N)=N1)=O

Computed Properties

• Exact Mass: 604.086859
• Monoisotopic Mass: 604.086859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 270

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 282.12000
• LogP: -0.21520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems